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Compound of Interest

Compound Name: Carnostatine hydrochloride

Cat. No.: B8093349

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Carnostatine hydrochloride stock solutions for research purposes. Carnostatine
hydrochloride is a potent and selective inhibitor of carnosinase 1 (CN1), an enzyme
responsible for the degradation of carnosine.[1][2][3][4][5][6] By inhibiting CN1, Carnostatine
hydrochloride increases the bioavailability of carnosine, which is being investigated for its
therapeutic potential in conditions such as diabetic nephropathy.[1][4][7]

Compound Information
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Property Value Reference
Synonyms SAN9812 hydrochloride [1]
Molecular Formula C10H17CIN4Oa4 [1][2][8]
Molecular Weight 292.72 g/mol [11[2][8]
Appearance White to off-white solid [1]

Purity >99.00% [2]

) ) Potent and selective inhibitor
Mechanism of Action .
of carnosinase 1 (CN1)

[L1(3][41[5]

Ki for human CN1 11 nM

[1]i418]

ICso for human CN1 18 nM (at 200 pM carnosine)

[1]3]

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation and storage of

Carnostatine hydrochloride solutions.
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Parameter

Value

Notes

Reference

Solubility in DMSO

250 mg/mL (854.06
mM)

Requires sonication.

Use newly opened
DMSO as it is

hygroscopic.

[1](8]

Solubility in Water

= 200 mg/mL (683.25
mM)

Saturation unknown.

[1](8]

Solubility in PBS

100 mg/mL (341.62
mM)

Requires sonication

for a clear solution.

[8]

Powder Storage

-20°C for 1 year,

Sealed, away from

[1](8]

-80°C for 2 years moisture and light.
Stock Solution Sealed, away from

1 month ] ] [1]18]
Storage (-20°C) moisture and light.
Stock Solution Sealed, away from

6 months [1][8]

Storage (-80°C)

moisture and light.

Experimental Protocols

Preparation of a 100 mM Carnostatine Hydrochloride
Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Carnostatine
hydrochloride in DMSO.

Materials:

Carnostatine hydrochloride powder

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened
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e \ortex mixer
¢ Ultrasonic water bath
Procedure:

o Weighing the Compound: Accurately weigh out the desired amount of Carnostatine
hydrochloride powder using a calibrated analytical balance in a chemical fume hood. For
example, to prepare 1 mL of a 100 mM stock solution, weigh out 29.27 mg of Carnostatine
hydrochloride (Molecular Weight = 292.72 g/mol ).

e Dissolving the Compound:
o Add the weighed Carnostatine hydrochloride to a sterile microcentrifuge tube.
o Add the calculated volume of DMSO to the tube. For 29.27 mg, add 1 mL of DMSO.
o Vortex the solution for 1-2 minutes to aid dissolution.

e Sonication: Place the tube in an ultrasonic water bath and sonicate until the solution is clear
and all solid has dissolved.[1][8] The use of sonication is crucial for achieving high
concentrations in DMSO.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[1][8] Ensure
the tubes are tightly sealed and protected from light.

Preparation of a 100 mg/mL Carnostatine Hydrochloride
Stock Solution in Sterile Water

This protocol details the preparation of a 100 mg/mL aqueous stock solution.

Materials:
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Carnostatine hydrochloride powder

Sterile, nuclease-free water

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer

0.22 um sterile syringe filter
Procedure:

» Weighing the Compound: In a sterile environment, weigh out the desired amount of
Carnostatine hydrochloride powder. For 1 mL of a 100 mg/mL solution, weigh 100 mg.

e Dissolving the Compound:
o Transfer the powder to a sterile conical tube.
o Add the corresponding volume of sterile water (e.g., 1 mL for 100 mg).
o Vortex the solution thoroughly until the powder is completely dissolved.
« Sterile Filtration:
o Draw the solution into a sterile syringe.
o Attach a 0.22 um sterile syringe filter to the syringe.

o Filter the solution into a new sterile tube. This step is critical for aqueous solutions to
ensure sterility for cell culture experiments.[1]

» Aliquoting and Storage:
o Dispense the sterile stock solution into single-use aliquots in sterile tubes.

o Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[1][8]
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Carnostatine hydrochloride and
a typical experimental workflow for its use.

Substrate

. Catalyzes Degradation Products
| CrrimEliEER 1 END (R-alanine + L-histidine)
Inhibits
Carnostatine HCI ;
Increased Carnosine
Bioavailability

Therapeutic Effects
(e.g., in Diabetic Nephropathy)

Click to download full resolution via product page

Caption: Mechanism of action of Carnostatine hydrochloride.
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Prepare Carnostatine HCI Cell Culture / Animal Model
Stock Solution Preparation

Treatment with Working Solution

( Incubation / Treatment Period )

Perform Assay
(e.g., CN1 activity, biomarker analysis)

Data Analysis

Click to download full resolution via product page

Caption: General experimental workflow for using Carnostatine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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